Cas no 2097959-95-8 (2-Fluorohept-6-en-1-amine hydrochloride)

• Product Name: 2-Fluorohept-6-en-1-amine hydrochloride
• CAS No: 2097959-95-8
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 5724078
• PubChem ID: 122240003
• Update Time: 2025-08-04

2-Fluorohept-6-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2097959-95-8
• 2-fluorohept-6-en-1-amine;hydrochloride
• F2147-6003
• AKOS040813149
• 2-fluorohept-6-en-1-amine hydrochloride
• 2-Fluorohept-6-en-1-amine hydrochloride

• Inchi： 1S/C7H14FN.ClH/c1-2-3-4-5-7(8)6-9;/h2,7H,1,3-6,9H2;1H
• InChI Key： ZSDNLOGQNBCYEL-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)CCCC=C

Computed Properties

• Exact Mass: 167.0877053g/mol
• Monoisotopic Mass: 167.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluorohept-6-en-1-amine hydrochloride

Introduction to 2-Fluorohept-6-en-1-amine Hydrochloride (CAS No. 2097959-95-8)

2-Fluorohept-6-en-1-amine hydrochloride, with the CAS number 2097959-95-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of heptenamine, featuring a fluorine atom at the second position and an amine group at the first position. The presence of the double bond at the sixth position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-fluoroheptenamine derivatives, including the hydrochloride salt. Researchers have employed methodologies such as fluorination reactions, enamine synthesis, and selective hydrogenation to access this compound. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regiochemistry of the molecule.

The structure of 2-fluoroheptenamine hydrochloride is characterized by its seven-carbon chain, with a fluorine atom at C2 and an amine group at C1. The double bond between C6 and C7 imparts conjugation effects, influencing both the physical properties and reactivity of the compound. This conjugation is particularly useful in applications where electronic communication across the molecule is desired, such as in photochemical reactions or as a precursor for bioactive molecules.

One of the most promising areas of research involving 2-fluoroheptenamine hydrochloride is its potential as a building block in drug discovery. Fluorinated compounds are known for their enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. Recent studies have explored the use of this compound in designing inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

In addition to its role in therapeutic development, 2-fluoroheptenamine hydrochloride has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. For instance, researchers have reported its utility as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental to organic synthesis.

The synthesis of 2-fluoroheptenamine hydrochloride typically involves a multi-step process that includes alkylation, fluorination, and acid-base neutralization. The choice of starting materials and reagents plays a critical role in determining the yield and purity of the final product. Recent optimizations have focused on using environmentally friendly reagents and solvent systems to align with green chemistry principles.

From a structural standpoint, 2-fluoroheptenamine hydrochloride exhibits interesting physical properties due to its combination of polar functional groups (the amine and fluorine) and non-polar aliphatic chains. These properties influence its solubility, melting point, and thermal stability, making it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry.

The biological evaluation of 2-fluoroheptenamine hydrochloride has revealed intriguing activities that warrant further investigation. For example, preliminary assays indicate that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with cellular membranes suggests potential applications in drug delivery systems.

Looking ahead, the development of novel derivatives based on 2-fluoroheptenamine hydrochloride is expected to expand its utility across diverse fields. Researchers are actively exploring ways to modify its structure to enhance its bioactivity or tailor its properties for specific applications. Such efforts are supported by advancements in computational chemistry tools that enable virtual screening and molecular modeling.

In conclusion, 2-fluoroheptenamine hydrochloride (CAS No. 2097959-95-8) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a valuable asset for future innovations in chemistry and pharmacology.